Cas no 2680724-92-7 (tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680724-92-7
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 5622553
• PubChem ID: 165933178
• Update Time: 2025-06-08

tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-92-7
• tert-butyl N-(2-methylpropyl)-N-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]carbamate
• EN300-28301584
• tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C18H23N3O4S/c1-12(2)10-20(17(22)25-18(3,4)5)16-19-14(11-26-16)13-8-6-7-9-15(13)21(23)24/h6-9,11-12H,10H2,1-5H3
• InChI Key： YAMQUJAWOQCYIE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2[N+](=O)[O-])N=C1N(C(=O)OC(C)(C)C)CC(C)C

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate

tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680724-92-7): A Comprehensive Overview

tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680724-92-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties and biological activities.

The structure of tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate is notable for its thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of the nitro group and the tert-butyl carbamate moiety further adds to its complexity and reactivity. These structural elements contribute to the compound's stability and reactivity, making it a valuable candidate for various chemical reactions and biological assays.

In terms of synthesis, tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate can be prepared through a multi-step process involving the reaction of 4-nitrophenylthiourea with tert-butyl isocyanate in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

Recent research has focused on the potential biological activities of tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate. Studies have shown that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. The thiazole ring and nitro group are believed to play crucial roles in these activities by disrupting microbial cell membranes and inhibiting essential enzymes.

Beyond its antimicrobial properties, tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

The pharmacokinetic properties of tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate have also been studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration in preclinical studies. However, further studies are needed to optimize its pharmacokinetic profile for clinical applications.

In the context of drug discovery, tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate has been identified as a promising lead compound for the development of new therapeutic agents. Its unique structure and multifaceted biological activities make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. These efforts aim to enhance its potency and selectivity while minimizing potential side effects.

The safety profile of tert-butyl N-(2-methylpropyl)-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate is another important aspect that has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, tert-butyl N-(2-methylpropil)-N-4-(2-nitrophenil)-1,3-thiazol-2-ilcarbamat (CAS No. 2680724-92-7) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features, coupled with its antimicrobial and anti-inflammatory properties, make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the field of medicinal chemistry and drug discovery.